Sodium borohydride

Specification

• Description: Sodium borohydride is considered as a selective reducing agent due to its ability to selectively reduce aldehydes and ketones into their corresponding alcohols in the presence of other functional groups such as nitro, ester, amide, lactone, epoxide, and nitriles that are otherwise susceptible to reduction. It is being considered as a promising candidate for hydrogen storage applications.; Sodium borohydride is a white to grayish crystalline powder. It is decomposed by water to form sodium hydroxide, a corrosive material, and hydrogen, a flammable gas. The heat of this reaction may be sufficient to ignite the hydrogen. The material itself is easily ignited and burns vigorously once ignited. It is used to make other chemicals, treat waste water, and for many other uses.; Sodium borohydride is an inorganic sodium salt and a metal tetrahydridoborate.
• CAS No.: 16940-66-2
• Molecular Formula: NaBH4; BH4Na
• Molecular Weight: 33.8 g/mol
• IUPAC Name: sodium;boranuide
• Standard InChI: InChI=1S/BH4.Na/h1H4;/q-1;+1
• Standard InChI Key: ODGROJYWQXFQOZ-UHFFFAOYSA-N
• SMILES: [BH4-].[Na+]
• Canonical SMILES: [B-].[Na+]
• Colorform: White to gray-white microcystalline powder or lumps; White cubic crystals, hygroscopic
• Melting Point: 400 °C (vacuum) (decomposes)